Cas no 139461-63-5 (Propanoic acid, 3-(1H-indol-2-ylthio)-)
139461-63-5 structure
Product Name:Propanoic acid, 3-(1H-indol-2-ylthio)-
CAS No:139461-63-5
MF:C11H11NO2S
MW:221.275541543961
CID:1271568
Update Time:2024-08-03
Propanoic acid, 3-(1H-indol-2-ylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-(1H-indol-2-ylthio)-
- 3-(2-indolylthio)propionic acid
-
- Inchi: 1S/C11H11NO2S/c13-11(14)5-6-15-10-7-8-3-1-2-4-9(8)12-10/h1-4,7,12H,5-6H2,(H,13,14)
- InChI Key: YNBMLCSKXKPWPT-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCSC1=CC2=C(N1)C=CC=C2
Computed Properties
- Exact Mass: 221.05113
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- Boiling Point: 478.0±25.0 °C(Predicted)
- PSA: 53.09
- pka: 4.36±0.10(Predicted)
Propanoic acid, 3-(1H-indol-2-ylthio)- Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
139461-63-5 (Propanoic acid, 3-(1H-indol-2-ylthio)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk